Cas no 132306-06-0 (N-methyl-1-pyrrolidin-3-yl-methanamine;dihydrochloride)

• Product Name: N-methyl-1-pyrrolidin-3-yl-methanamine;dihydrochloride
• CAS No: 132306-06-0
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD34468127
• CID: 5178507
• PubChem ID: 140353679
• Update Time: 2026-03-05

N-methyl-1-pyrrolidin-3-yl-methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-METHYL-1-PYRROLIDIN-3-YL-METHANAMINE DIHYDROCHLORIDE
• N-methyl-1-pyrrolidin-3-yl-methanamine;dihydrochloride
• E73650
• 3-?Pyrrolidinemethanami?ne, N-?methyl-?, hydrochloride (1:2)
• N-Methyl-1-(3-pyrrolidinyl)methanamine Dihydrochloride
• Methyl[(pyrrolidin-3-yl)methyl]amine 2HCl
• MFCD34468127
• N-Methyl-1-(pyrrolidin-3-yl)methanamine dihydrochloride
• N-methyl-1-pyrrolidin-3-ylmethanamine;dihydrochloride
• 132306-06-0
• CS-0310313
• SY344372

• MDL： MFCD34468127
• Inchi： 1S/C6H14N2.2ClH/c1-7-4-6-2-3-8-5-6;;/h6-8H,2-5H2,1H3;2*1H
• InChI Key： YULYBGSPMZOURS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(CNC)C1

Computed Properties

• Exact Mass: 186.0690539g/mol
• Monoisotopic Mass: 186.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 63.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Additional information on N-methyl-1-pyrrolidin-3-yl-methanamine;dihydrochloride

Research Brief on N-methyl-1-pyrrolidin-3-yl-methanamine Dihydrochloride (CAS: 132306-06-0)

N-methyl-1-pyrrolidin-3-yl-methanamine dihydrochloride (CAS: 132306-06-0) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a key intermediate in the synthesis of novel pharmacologically active molecules. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has garnered attention due to its structural similarity to pyrrolidine derivatives, which are known to exhibit a wide range of biological activities. Researchers have investigated its role as a building block for the development of ligands targeting central nervous system (CNS) receptors, particularly those involved in neurotransmitter regulation. Recent publications highlight its utility in the design of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of N-methyl-1-pyrrolidin-3-yl-methanamine dihydrochloride. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route using catalytic hydrogenation, achieving a yield of over 85% with high enantiomeric purity. This development is particularly significant for scaling up production for preclinical studies.

Biological evaluations have revealed promising results. In vitro studies using cell-based assays showed that derivatives of this compound exhibit moderate affinity for σ-1 and σ-2 receptors, suggesting potential applications in neuroprotection and pain management. Furthermore, molecular docking simulations have indicated favorable binding interactions with various CNS targets, supporting further investigation into its therapeutic potential.

From a safety perspective, preliminary toxicological assessments indicate that the dihydrochloride salt form offers improved stability and reduced hygroscopicity compared to the free base, addressing previous formulation challenges. This characteristic enhances its suitability for pharmaceutical development and potential clinical translation.

Looking forward, researchers are exploring the compound's potential in combination therapies and as a scaffold for developing novel psychotropic agents. Ongoing studies are investigating its pharmacokinetic properties and metabolic stability, which will be crucial for determining its viability as a drug candidate. The unique structural features of this molecule continue to inspire innovative approaches in medicinal chemistry and drug discovery.